Cas no 847491-00-3 (Oxazol-5-yl-methylamine dihydrochloride)

• Product Name: Oxazol-5-yl-methylamine dihydrochloride
• CAS No: 847491-00-3
• MF: C₄H₆N₂O(ClH)n
• MW: 171
• MDL: MFCD06804578
• CID: 68931
• PubChem ID: 45790095
• Update Time: 2025-10-28

Oxazol-5-yl-methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxazol-5-yl-methylamine hydrochloride
• 5-Oxazolemethanamine,hydrochloride
• OXAZOL-5-YLMETHANAMINE HYDROCHLORIDE
• 5-Oxazolemethanamine, hydrochloride (9CI)
• MFCD06804578
• (oxazol-5-yl)methanamine hydrochloride
• 847491-00-3
• Oxazol-5-ylmethanaminexhydrochloride
• 5-(Aminomethyl)-1,3-oxazole hydrochloride
• 5-Oxazolemethanamine hydrochloride
• SCHEMBL1427895
• GWGCSOXRJFLPEH-UHFFFAOYSA-N
• AKOS015919486
• Oxazol-5-yl-methylamine, HCl
• DS-10610
• 5-(Aminomethyl)oxazole Hydrochloride
• AB85839
• DB-003743
• 1,3-oxazol-5-ylmethanamine;hydrochloride
• (1,3-oxazol-5-yl)methanamine hydrochloride
• OXAZOL-5-YLMETHANAMINE HCL
• CS-W018747
• EN300-1604847
• DA-38882
• 1196156-45-2
• 5-Oxazolemethanamine, hydrochloride (1:1)
• Oxazol-5-ylmethanamine xhydrochloride
• J-523848
• Oxazol-5-yl-methylamine dihydrochloride

• MDL： MFCD06804578
• Inchi： 1S/C4H6N2O.ClH/c5-1-4-2-6-3-7-4;/h2-3H,1,5H2;1H
• InChI Key： GWGCSOXRJFLPEH-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC)=CN=C1

Computed Properties

• Exact Mass: 134.02500
• Monoisotopic Mass: 134.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 1.63560

Oxazol-5-yl-methylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Oxazol-5-yl-methylamine dihydrochloride

Recent Advances in Oxazol-5-yl-methylamine Dihydrochloride (CAS: 847491-00-3) Research: A Comprehensive Review

Oxazol-5-yl-methylamine dihydrochloride (CAS: 847491-00-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its oxazole ring structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery, making it a focal point for researchers aiming to address unmet medical needs.

The compound's unique chemical structure, featuring an oxazole ring substituted with a methylamine group, confers distinct reactivity and binding properties. This has led to its exploration in the design of ligands for G protein-coupled receptors (GPCRs) and enzymes involved in critical metabolic pathways. Recent synthetic methodologies have improved the yield and purity of Oxazol-5-yl-methylamine dihydrochloride, facilitating its broader application in high-throughput screening and structure-activity relationship (SAR) studies.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Oxazol-5-yl-methylamine dihydrochloride as a key intermediate in the synthesis of potent kinase inhibitors. The study highlighted its role in enhancing binding affinity and selectivity for specific kinase targets, which are often implicated in cancer and inflammatory diseases. These findings underscore the compound's versatility and its potential to serve as a scaffold for the development of next-generation therapeutics.

Another notable application of Oxazol-5-yl-methylamine dihydrochloride is in the field of neurodegenerative diseases. Recent preclinical studies have explored its use as a modulator of neurotransmitter systems, particularly in the context of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier and interact with neuronal receptors has positioned it as a promising candidate for further investigation in neuropharmacology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Oxazol-5-yl-methylamine dihydrochloride-derived compounds. Researchers are actively investigating strategies to improve bioavailability and reduce off-target effects, which are critical for translating laboratory findings into clinically viable therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Oxazol-5-yl-methylamine dihydrochloride (CAS: 847491-00-3) represents a valuable tool in modern drug discovery, with applications spanning oncology, neurology, and beyond. Continued research into its mechanisms of action and therapeutic potential will likely yield innovative treatments for complex diseases, reinforcing its importance in the chemical biology and pharmaceutical landscape.